2-(3-Methoxyphenyl)-1,3-propanediamine

• Molecular Formula: C10H16N2O
• Molecular Weight: 180.25 g/mol
• IUPAC Name: 2-(3-methoxyphenyl)propane-1,3-diamine
• InChI: InChI=1S/C10H16N2O/c1-13-10-4-2-3-8(5-10)9(6-11)7-12/h2-5,9H,6-7,11-12H2,1H3
• InChI Key: ZZJUKSRKKDZJED-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(CN)CN

Description

2-(3-Methoxyphenyl)-1,3-propanediamine is a diamine derivative featuring a methoxy-substituted phenyl group attached to a 1,3-propanediamine backbone. The methoxy group confers unique electronic and steric properties, influencing lipophilicity, receptor interactions, and stability compared to aliphatic or other aromatic substituents .

Comparison with Similar Compounds

Substituted Benzyl Derivatives

• HIPDM (N,N,N’-Trimethyl-N’-[2-hydroxy-3-methyl-5-iodobenzyl]-1,3-propanediamine): Structural Features: Contains hydroxy, methyl, and iodine substituents on the benzyl ring. Properties: High lipophilicity (logP ~2.5) enables efficient blood-brain barrier penetration, with brain uptake persisting for >1 hour in primates . This may alter biodistribution and receptor affinity .

• N,N’-Dibenzyl-1,3-propanediamine :

  • Structural Features : Two benzyl groups without substituents.
  • Properties : Forms stable platinum complexes with antineoplastic activity. The absence of electron-donating groups reduces solubility in aqueous media compared to methoxy analogs .

Aliphatic Polyamine Derivatives

• N,N′-Bis(3-aminopropyl)-1,3-propanediamine: Structural Features: Two 3-aminopropyl chains attached to the diamine backbone. Properties: Exhibits potent activation of NMDA receptor ion channels (EC50 = 0.8 µM), surpassing spermine and spermidine in potency. The terminal amino groups facilitate strong electrostatic interactions . Comparison: The methoxyphenyl group in 2-(3-Methoxyphenyl)-1,3-propanediamine lacks cationic charges, likely shifting binding modes from ionic to π-π or hydrophobic interactions .
• N-[2-(Diethylamino)ethyl]-1,3-propanediamine: Properties: Molecular weight 173.3 g/mol, pKa ~10.2, and boiling point 242°C. The diethylamino group enhances basicity and metal-chelation capacity .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	logP (Predicted)	Key Substituents	Application
2-(3-Methoxyphenyl)-1,3-propanediamine	~194.3	~1.8	3-Methoxyphenyl	Coordination chemistry, Imaging agents
HIPDM	435.2	~2.5	2-Hydroxy-3-methyl-5-iodobenzyl	Brain perfusion imaging
N,N′-Bis(3-aminopropyl)-1,3-propanediamine	231.4	~0.5	3-Aminopropyl	NMDA receptor activation
N-[2-(Diethylamino)ethyl]-1,3-propanediamine	173.3	~1.2	Diethylaminoethyl	Metal complexation

• Thermal Stability : Aliphatic diamines like 1,3-DAP degrade via deamination under heat, forming ammonia and aldehydes. Aromatic substituents (e.g., methoxyphenyl) may stabilize the backbone against thermal degradation .

Receptor Binding and Imaging

• HIPDM : Retains brain radioactivity due to pH-dependent trapping in neuronal tissue. The iodine atom enables SPECT imaging .
• 2-(3-Methoxyphenyl)-1,3-propanediamine: Methoxy groups may improve brain uptake compared to non-substituted analogs (e.g., IMP) by increasing lipophilicity, though in vivo studies are needed for confirmation .

Coordination Chemistry

• Schiff Base Complexes : Derivatives like [MnⅢ(3-MeO-sal-N(1,5,9,13))]ClO4 utilize methoxy-substituted ligands to form compressed octahedral geometries, crucial for magnetic properties .
• Cobalt Complexes: N-(2-Aminoethyl)-1,3-propanediamine forms isomers with distinct geometries; the methoxyphenyl group could influence stereoselectivity in metal coordination .